Cas no 314278-99-4 (5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 314278-99-4
• MF: C₂₄H₁₉N₃O₅
• MW: 429.424765825272
• CID: 6143985
• PubChem ID: 2884886
• Update Time: 2025-07-17

5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• DTXSID50387257
• CBMicro_031337
• Cambridge id 6077414
• Oprea1_163423
• 5-benzyl-3-(3-nitrophenyl)-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• BIM-0031080.P001
• 5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• AC1MEVJK
• 6077-41-4
• 314278-99-4
• AKOS016317551
• Oprea1_005613
• F1065-0175
• 5-benzyl-3-(3-nitrophenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• 5-benzyl-3-(3-nitrophenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
• AKOS000522408
• MixCom6_001641

• Inchi： 1S/C24H19N3O5/c28-23-20-21(17-10-7-13-19(14-17)27(30)31)26(18-11-5-2-6-12-18)32-22(20)24(29)25(23)15-16-8-3-1-4-9-16/h1-14,20-22H,15H2
• InChI Key： JZKWMYLBDZSCOC-UHFFFAOYSA-N
• SMILES： O1C2C(N(CC3C=CC=CC=3)C(C2C(C2C=CC=C(C=2)[N+](=O)[O-])N1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 429.132
• Monoisotopic Mass: 429.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.395
• Boiling Point: 651.2°Cat760mmHg
• Flash Point: 347.6°C
• Refractive Index: 1.668

5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Security Information

• Storage Condition：2-8°C

Additional information on 5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

Comprehensive Analysis of 5-Benzyl-3-(3-Nitrophenyl)-2-Phenyl-Hexahydro-2H-Pyrrolo[3,4-d][1,2]Oxazole-4,6-Dione (CAS No. 314278-99-4)

The compound 5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 314278-99-4) is a highly specialized heterocyclic molecule with a unique structural framework. Its intricate chemical architecture combines a pyrrolo[3,4-d][1,2]oxazole core with benzyl, phenyl, and nitrophenyl substituents, making it a subject of interest in pharmaceutical and materials science research. This compound's hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione backbone is particularly notable for its potential applications in drug discovery and organic synthesis.

In recent years, the demand for novel heterocyclic compounds like 5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has surged due to their versatility in medicinal chemistry. Researchers are actively exploring its role as a scaffold for kinase inhibitors and enzyme modulators, aligning with the growing trend of targeted therapies. The presence of the 3-nitrophenyl group introduces electron-withdrawing properties, which can influence the compound's reactivity and binding affinity in biological systems.

The synthesis of CAS No. 314278-99-4 involves multi-step organic reactions, often starting from readily available precursors like phenylglycine derivatives and nitrobenzaldehydes. Modern synthetic approaches emphasize green chemistry principles, such as catalyst optimization and solvent reduction, to improve yield and sustainability—a topic highly relevant to current environmental concerns. Analytical characterization typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its stereochemistry and purity.

From a pharmacological perspective, the hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole moiety in this compound shares structural similarities with bioactive molecules targeting neurodegenerative diseases and inflammatory pathways. This connection has sparked interest in its potential as a lead compound for central nervous system (CNS) drug development. Computational studies, including molecular docking and QSAR modeling, suggest favorable interactions with proteins like COX-2 and NMDA receptors.

In material science, the 5-benzyl-3-(3-nitrophenyl)-2-phenyl derivative exhibits intriguing photophysical properties due to its conjugated system. Researchers are investigating its utility in organic semiconductors and nonlinear optical materials, capitalizing on the electron-deficient nitrophenyl group for charge transport modulation. Such applications align with the global push for advanced functional materials in renewable energy technologies.

Stability studies of CAS 314278-99-4 indicate that it remains intact under standard laboratory conditions, though precautions against prolonged light exposure are recommended due to the nitroaromatic component. Storage guidelines typically suggest inert atmospheres and low temperatures to maintain integrity—a practice consistent with handling sensitive organic intermediates.

The commercial availability of 5-benzyl-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione remains limited to specialized chemical suppliers, reflecting its niche research applications. However, custom synthesis services have expanded access for academic and industrial researchers exploring its structure-activity relationships (SAR). Pricing trends correlate with purity grades (>95% HPLC) and enantiomeric purity, where applicable.

Future research directions for this compound may explore its biocatalytic transformations or incorporation into metal-organic frameworks (MOFs). These avenues address two key scientific priorities: sustainable chemical synthesis and smart material design. As analytical techniques like cryo-EM advance, deeper insights into its molecular interactions may emerge, potentially unlocking new therapeutic or technological applications.